Cas no 1018125-37-5 (Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1018125-37-5
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• MDL: MFCD09701808
• CID: 3159147
• PubChem ID: 25247831
• Update Time: 2025-05-22

Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
• CHEMBL4861402
• 1018125-37-5
• AKOS001768894
• BS-3531
• EN300-231648
• STK352224
• 1,2,4-oxadiazole-5-carboxylic acid, 3-(2-fluorophenyl)-, ethyl ester
• ethyl3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
• ALBB-020385
• F5580-2947

• MDL： MFCD09701808
• Inchi： 1S/C11H9FN2O3/c1-2-16-11(15)10-13-9(14-17-10)7-5-3-4-6-8(7)12/h3-6H,2H2,1H3
• InChI Key： JPHYBXRGMMEZJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NOC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 236.05972032Da
• Monoisotopic Mass: 236.05972032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate

Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate: A Comprehensive Overview

Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate (CAS No. 1018125-37-5) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the fluorine atom in the phenyl group adds unique electronic properties to the molecule, making it highly desirable for advanced chemical synthesis and functional material development.

The structure of Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate is characterized by a substituted oxadiazole ring system. The oxadiazole core is known for its stability and reactivity under various chemical conditions. The ethyl ester group attached to the oxadiazole ring further enhances its solubility in organic solvents, making it suitable for a wide range of synthetic transformations. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials such as organic semiconductors and functional polymers.

One of the most promising applications of Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate lies in its role as an intermediate in the preparation of fluorinated aromatic compounds. Fluorinated aromatic systems are widely used in pharmaceuticals due to their unique pharmacokinetic properties and high bioavailability. For instance, researchers have utilized this compound to synthesize novel fluoroquinolone derivatives with enhanced antimicrobial activity. These findings underscore its importance in drug discovery and development.

In addition to its pharmaceutical applications, Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate has garnered attention in the field of materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of new catalysts for organic transformations. Recent studies have demonstrated its potential as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules.

The synthesis of Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate typically involves multi-step processes that combine nucleophilic aromatic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield high-purity products. This approach not only reduces reaction time but also minimizes the generation of by-products, aligning with green chemistry principles.

From an environmental perspective, Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate exhibits low toxicity and biodegradability under controlled conditions. Its environmental footprint is further mitigated by its application in energy-efficient materials and sustainable chemical processes. Researchers are actively exploring its potential as a component in next-generation solar cells and electronic devices due to its favorable electronic properties.

In conclusion, Ethyl 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate (CAS No. 1018125-37-5) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an even more significant role in shaping the future of chemical technology.